1-(1-benzyl-4-piperidinyl)-4-(4-fluorobenzoyl)piperazine

• IUPAC Name: [4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-(4-fluorophenyl)methanone
• InChI: InChI=1S/C23H28FN3O/c24-21-8-6-20(7-9-21)23(28)27-16-14-26(15-17-27)22-10-12-25(13-11-22)18-19-4-2-1-3-5-19/h1-9,22H,10-18H2
• InChI Key: VCHIVHHHGYXFHJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C(=O)C3=CC=C(C=C3)F)CC4=CC=CC=C4
• Molecular Formula: C23H28FN3O
• Molecular Weight: 381.5 g/mol

Description

1-(1-benzyl-4-piperidinyl)-4-(4-fluorobenzoyl)piperazine, commonly known as 4-FBP, is a chemical compound that belongs to the piperazine family. It is a psychoactive substance and has been used in scientific research for its pharmacological properties.

Mechanism of Action

The mechanism of action of 4-FBP involves its ability to inhibit the reuptake of serotonin and dopamine in the brain. This leads to an increase in the levels of these neurotransmitters, which can have various effects on the brain's functions.
Biochemical and Physiological Effects:
In vitro studies have shown that 4-FBP has a high affinity for the serotonin transporter (SERT) and the dopamine transporter (DAT). This leads to an increase in the extracellular levels of serotonin and dopamine, which can have various effects on the brain's functions, including mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-FBP in lab experiments is that it has a high affinity for the SERT and DAT, which makes it a useful tool to study the effects of serotonin and dopamine on the brain. However, one of the limitations is that it is a psychoactive substance, which means that it can have effects on the behavior of the animals being studied.

Future Directions

There are several future directions for the study of 4-FBP. One area of research could be the development of new compounds that have a similar mechanism of action but with fewer side effects. Another direction could be the study of the effects of 4-FBP on other neurotransmitter systems, such as norepinephrine and gamma-aminobutyric acid (GABA). Additionally, further research could be done to understand the long-term effects of 4-FBP on the brain and behavior.

Scientific Research Applications

4-FBP has been used in scientific research as a tool to study the brain's neurotransmitter systems. It has been found to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). This makes it useful in studying the effects of these neurotransmitters on mood, behavior, and cognition.